molecular formula C16H22N4O B8493285 1H-Indazole-3-carboxylic acid (1-isopropyl-piperidin-4-yl)-amide

1H-Indazole-3-carboxylic acid (1-isopropyl-piperidin-4-yl)-amide

Cat. No.: B8493285
M. Wt: 286.37 g/mol
InChI Key: HPKCXRKMPDOEDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Indazole-3-carboxylic acid (1-isopropyl-piperidin-4-yl)-amide is a useful research compound. Its molecular formula is C16H22N4O and its molecular weight is 286.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H22N4O

Molecular Weight

286.37 g/mol

IUPAC Name

N-(1-propan-2-ylpiperidin-4-yl)-1H-indazole-3-carboxamide

InChI

InChI=1S/C16H22N4O/c1-11(2)20-9-7-12(8-10-20)17-16(21)15-13-5-3-4-6-14(13)18-19-15/h3-6,11-12H,7-10H2,1-2H3,(H,17,21)(H,18,19)

InChI Key

HPKCXRKMPDOEDT-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1CCC(CC1)NC(=O)C2=NNC3=CC=CC=C32

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 300 mg 1H-Indazole-3-carboxylic acid in 3 mL DMF and 1 mL NEt3, 398 mg 1-Isopropyl-piperidin-4-ylamine hydrochloride and 471 mg BOP-Cl were added at RT and the mixture was stirred for 16 h. After the addition of 5 mL water the mixture was filtered through a chem elut® cartridge by elution with ethyl acetate and then concentrated under reduced pressure. The residue was directly subjected to the subsequent alkylation reaction without further purification. Yield: 340 mg.
Quantity
300 mg
Type
reactant
Reaction Step One
Quantity
398 mg
Type
reactant
Reaction Step One
Quantity
471 mg
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step Two

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